Cas no 2138531-37-8 (5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
- 2138531-37-8
- EN300-1129211
-
- Inchi: 1S/C13H15BrO3/c1-7(2)12-9(13(15)16)6-8-10(14)4-3-5-11(8)17-12/h3-5,7,9,12H,6H2,1-2H3,(H,15,16)
- InChI Key: BBDCSYUGLNKFBX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1CC(C(=O)O)C(C(C)C)O2
Computed Properties
- Exact Mass: 298.02046g/mol
- Monoisotopic Mass: 298.02046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1129211-0.05g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 0.05g |
$683.0 | 2023-10-26 | |
| Enamine | EN300-1129211-0.1g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 0.1g |
$715.0 | 2023-10-26 | |
| Enamine | EN300-1129211-0.25g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 0.25g |
$748.0 | 2023-10-26 | |
| Enamine | EN300-1129211-0.5g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 0.5g |
$781.0 | 2023-10-26 | |
| Enamine | EN300-1129211-1.0g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 1g |
$813.0 | 2023-05-25 | ||
| Enamine | EN300-1129211-2.5g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 2.5g |
$1594.0 | 2023-10-26 | |
| Enamine | EN300-1129211-5.0g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 5g |
$2360.0 | 2023-05-25 | ||
| Enamine | EN300-1129211-10.0g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 10g |
$3500.0 | 2023-05-25 | ||
| Enamine | EN300-1129211-1g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 1g |
$813.0 | 2023-10-26 | |
| Enamine | EN300-1129211-5g |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid |
2138531-37-8 | 95% | 5g |
$2360.0 | 2023-10-26 |
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
Introduction to 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138531-37-8)
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, with the CAS number 2138531-37-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzopyrans, which are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.
Chemical Structure and Properties
The chemical structure of 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is characterized by a benzopyran core with a bromine substituent at the 5-position and an isopropyl group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The bromine atom is a key feature that can influence the compound's reactivity and biological activity. The isopropyl group adds steric bulk and can affect the molecule's solubility and binding affinity to biological targets.
The molecular formula of this compound is C14H16O3Br, with a molecular weight of approximately 306.18 g/mol. It is a white crystalline solid at room temperature and has a melting point in the range of 150-155°C. The compound exhibits good stability under standard laboratory conditions but may require protection from light and moisture for long-term storage.
Synthesis Methods
The synthesis of 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been reported in several research articles, highlighting various synthetic routes that can be employed to produce this compound. One common approach involves the condensation of an appropriate aromatic aldehyde with an enone followed by bromination and carboxylation steps.
A typical synthetic route begins with the formation of a chalcone derivative by condensing benzaldehyde with acetone in the presence of a base such as sodium hydroxide. The resulting chalcone is then subjected to a Michael addition reaction with malononitrile to form a dihydrobenzopyran intermediate. This intermediate is subsequently brominated using bromine or N-bromosuccinimide (NBS) to introduce the bromine substituent at the 5-position. Finally, carboxylation is achieved through hydrolysis of the nitrile group using dilute acid or base.
Biological Activities
5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
In addition to its anti-inflammatory effects, this compound has also shown promising anticancer activity. Studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF7) and colon cancer cells (HT29). The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.
Potential Applications
The unique combination of anti-inflammatory and anticancer properties makes 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid an attractive candidate for further drug development. Potential applications include:
- Treatment of Inflammatory Diseases: Given its potent anti-inflammatory effects, this compound could be developed into new drugs for treating conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and asthma.
- Cancer Therapy: The anticancer activity observed in preclinical studies suggests that this compound could be further investigated as a potential therapeutic agent for various types of cancer.
- Neurodegenerative Disorders: Recent studies have highlighted the role of inflammation in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The anti-inflammatory properties of this compound may make it useful in developing treatments for these conditions.
Conclusion
In conclusion, 5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138531-37-8) is a promising compound with unique structural features and diverse biological activities. Its potential applications in treating inflammatory diseases, cancer, and neurodegenerative disorders make it an exciting area of research in medicinal chemistry. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.
2138531-37-8 (5-bromo-2-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)